1,2,3,4-Tetrachlorodibenzo-p-dioxin 1,2,3,4-Tetrachlorodibenzo-p-dioxin 1,2,3,4-tetrachlorodibenzo-p-dioxin appears as colorless needles or white powder. (NTP, 1992)
1,2,3,4-tetrachlorodibenzodioxine is a polychlorinated dibenzodioxine.
Brand Name: Vulcanchem
CAS No.: 30746-58-8
VCID: VC0167077
InChI: InChI=1S/C12H4Cl4O2/c13-7-8(14)10(16)12-11(9(7)15)17-5-3-1-2-4-6(5)18-12/h1-4H
SMILES: C1=CC=C2C(=C1)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Molecular Formula: C12H4Cl4O2
Molecular Weight: 322 g/mol

1,2,3,4-Tetrachlorodibenzo-p-dioxin

CAS No.: 30746-58-8

Reference Standards

VCID: VC0167077

Molecular Formula: C12H4Cl4O2

Molecular Weight: 322 g/mol

1,2,3,4-Tetrachlorodibenzo-p-dioxin - 30746-58-8

CAS No. 30746-58-8
Product Name 1,2,3,4-Tetrachlorodibenzo-p-dioxin
Molecular Formula C12H4Cl4O2
Molecular Weight 322 g/mol
IUPAC Name 1,2,3,4-tetrachlorodibenzo-p-dioxin
Standard InChI InChI=1S/C12H4Cl4O2/c13-7-8(14)10(16)12-11(9(7)15)17-5-3-1-2-4-6(5)18-12/h1-4H
Standard InChIKey DJHHDLMTUOLVHY-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Canonical SMILES C1=CC=C2C(=C1)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Melting Point 363 to 367 °F (NTP, 1992)
188.0 °C
Physical Description 1,2,3,4-tetrachlorodibenzo-p-dioxin appears as colorless needles or white powder. (NTP, 1992)
Description 1,2,3,4-tetrachlorodibenzo-p-dioxin appears as colorless needles or white powder. (NTP, 1992)
1,2,3,4-tetrachlorodibenzodioxine is a polychlorinated dibenzodioxine.
Solubility 1.96e-09 M
Synonyms 1,2,3,4-TCDD
1,2,3,4-tetrachlorodibenzo-p-dioxin
1,2,3,4-tetrachlorodibenzodioxin
Vapor Pressure 4.80e-08 mmHg
PubChem Compound 35454
Last Modified Nov 11 2021
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